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molecular formula C15H11NO3S B1287903 1-(benzenesulfonyl)-1H-indole-5-carbaldehyde CAS No. 671215-62-6

1-(benzenesulfonyl)-1H-indole-5-carbaldehyde

Cat. No. B1287903
CAS RN: 671215-62-6
M. Wt: 285.3 g/mol
InChI Key: LQORWTDKWNXPCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09447049B2

Procedure details

To a solution of indole-3-carboxaldehyde (100 mmol) in ethanol (500 mL) at room temperature was added potassium hydroxide (110 equiv), the mixture was stirred until total solubilization. The ethanol was completely removed in vacuum and acetone (250 mL) added followed by benzenesulfonyl chloride (110 equiv). The precipitate was filtered off and the filtrate was concentrated and recrystallized from methanol to give a white solid. Yield: 32.6% 1H NMR (500 MHz, CDCl3) δ 10.17 (s, 1H), 8.25-8.39 (m, 2H), 7.97-8.09 (m, 3H), 7.69 (t, J=7.33 Hz, 1H), 7.59 (t, J=7.5 Hz, 2H), 7.39-7.54 (m, 2H). MS (ESI) calcd for C15H11NO3S 285.1. found 286.0 [M+H]+.
Name
indole-3-carboxaldehyde
Quantity
100 mmol
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
500 mL
Type
reactant
Reaction Step One
Name
benzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
C15H11NO3S
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-(Phenylsulfonyl)-1H-indole-5-carbaldehyde
Yield
32.6%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3](C=O)=[CH:2]1.[OH-].[K+].[C:14]1([S:20](Cl)(=[O:22])=[O:21])[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1.[CH2:24]([OH:26])C>>[C:14]1([S:20]([N:1]2[C:9]3[C:4](=[CH:5][C:6]([CH:24]=[O:26])=[CH:7][CH:8]=3)[CH:3]=[CH:2]2)(=[O:22])=[O:21])[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:1.2|

Inputs

Step One
Name
indole-3-carboxaldehyde
Quantity
100 mmol
Type
reactant
Smiles
N1C=C(C2=CC=CC=C12)C=O
Name
potassium hydroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[OH-].[K+]
Name
ethanol
Quantity
500 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
benzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)Cl
Step Three
[Compound]
Name
C15H11NO3S
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred until total solubilization
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The ethanol was completely removed in vacuum and acetone (250 mL)
ADDITION
Type
ADDITION
Details
added
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
recrystallized from methanol
CUSTOM
Type
CUSTOM
Details
to give a white solid

Outcomes

Product
Name
1-(Phenylsulfonyl)-1H-indole-5-carbaldehyde
Type
Smiles
C1(=CC=CC=C1)S(=O)(=O)N1C=CC2=CC(=CC=C12)C=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 32.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.